Cas no 909682-62-8 (1-{1-(pyridin-2-yl)methylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 1-{1-(pyridin-2-yl)methylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 909682-62-8
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 6207615
• PubChem ID: 17523685
• Update Time: 2025-06-23

1-{1-(pyridin-2-yl)methylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-(pyridin-2-yl)methylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• EN300-1266541
• 909682-62-8
• 1-{1-[(pyridin-2-yl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one

• Inchi： 1S/C18H20N4O/c23-18-20-16-6-1-2-7-17(16)22(18)15-8-11-21(12-9-15)13-14-5-3-4-10-19-14/h1-7,10,15H,8-9,11-13H2,(H,20,23)
• InChI Key： PMFYUFQKQPWINA-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1C1CCN(CC2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 308.16371127g/mol
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-{1-(pyridin-2-yl)methylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one

Chemical Compound CAS No. 909682-62-8: 1-{1-(Pyridin-2-yl)methylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one

The compound with CAS No. 909682-62-8, known as 1-{1-(pyridin-2-yl)methylpiperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole core with a piperidine ring and a pyridine substituent. The combination of these structural elements makes it a promising candidate for research in drug discovery, material science, and organic synthesis.

Recent studies have highlighted the importance of benzodiazole derivatives in medicinal chemistry due to their diverse biological activities. The benzodiazole moiety in this compound is known to exhibit anti-inflammatory, antioxidant, and anticancer properties. Additionally, the presence of the pyridine group enhances the molecule's electronic properties, making it suitable for applications in fluorescence sensing and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of the compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the benzodiazole-piperidine linkage efficiently.

In terms of applications, this compound has shown potential as a building block for constructing more complex molecular architectures. Its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for supramolecular chemistry studies. Furthermore, its fluorescence properties under UV light suggest its utility in bioimaging and sensor technologies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic and optical properties of this compound with high accuracy. Density functional theory (DFT) calculations have revealed that the pyridine substituent significantly influences the molecule's absorption spectrum, making it suitable for applications in photovoltaic materials.

Moreover, this compound has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated moderate inhibitory activity against several protein kinases, which are key targets in cancer therapy. These findings underscore the importance of further research into its pharmacokinetic properties and toxicity profiles.

In conclusion, the compound with CAS No. 909682-62-8 represents a valuable addition to the arsenal of advanced organic molecules available for scientific research. Its unique structure and versatile properties make it a promising candidate for diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both fundamental and applied sciences.